Cas no 1806326-94-2 (Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate
• CAS No: 1806326-94-2
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4943286
• Update Time: 2025-06-14

Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-3-20-12(18)6-8-4-10(19-2)9(7-17)11(5-8)21-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： JBNLYLIJKVDHSC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C(=CC(=C1)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1806326-94-2)

Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate (CAS No. 1806326-94-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique cyano, methoxy, and trifluoromethoxy functional groups, exhibits versatile chemical properties that make it invaluable for synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and reactivity, which align with current trends in green chemistry and sustainable synthesis.

The compound's molecular structure, featuring a phenylacetate backbone, is optimized for high selectivity in reactions, making it a preferred intermediate in the development of advanced materials and bioactive molecules. Its trifluoromethoxy group, in particular, enhances its lipophilicity and metabolic stability, traits highly sought after in modern drug design. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often improve bioavailability and target specificity. Recent studies highlight its role in the synthesis of heterocyclic compounds, a class of molecules pivotal in addressing global challenges like antimicrobial resistance and crop protection.

From an industrial perspective, Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate is synthesized through multi-step processes involving esterification and electrophilic substitution. Its production adheres to stringent safety and environmental protocols, reflecting the industry's shift toward eco-friendly manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, critical for applications in high-value sectors like precision agriculture and personalized medicine.

In the context of AI-driven drug discovery, this compound's structural features are frequently analyzed using computational chemistry tools to predict its interactions with biological targets. Such innovations resonate with the increasing integration of machine learning in chemical research, a topic dominating scientific forums and search engine queries. Furthermore, its potential in catalysis and polymer science is being explored, with patents emerging in areas like biodegradable plastics and energy storage materials.

For researchers seeking CAS No. 1806326-94-2 suppliers, it is essential to verify certifications like ISO 9001 and REACH compliance, as quality standards directly impact experimental reproducibility. The compound's shelf life, storage conditions (e.g., inert atmosphere), and handling precautions are also frequently queried topics, underscoring the need for detailed technical documentation. As the scientific community prioritizes open-access data, collaborative platforms are increasingly sharing spectral data and synthetic protocols for this molecule.

Looking ahead, Ethyl 4-cyano-3-methoxy-5-(trifluoromethoxy)phenylacetate is poised to play a pivotal role in emerging technologies such as bioorthogonal chemistry and click chemistry, where its functional groups enable rapid, selective bond formation. This aligns with the broader trend of modular synthesis strategies that accelerate R&D cycles. Its adaptability to continuous flow chemistry systems further positions it as a future-proof building block for industrial and academic labs alike.